Cas no 86685-07-6 (2-Propenamide,2-methyl-N-(3-methyl-5-isoxazolyl)-(9CI))

2-Propenamide,2-methyl-N-(3-methyl-5-isoxazolyl)-(9CI) structure
86685-07-6 structure
Product Name:2-Propenamide,2-methyl-N-(3-methyl-5-isoxazolyl)-(9CI)
CAS No:86685-07-6
MF:C8H10N2O2
MW:166.177201747894
CID:708529
Update Time:2023-03-28

2-Propenamide,2-methyl-N-(3-methyl-5-isoxazolyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,2-methyl-N-(3-methyl-5-isoxazolyl)-
    • 2-Propenamide,2-methyl-N-(3-methyl-5-isoxazolyl)-(9CI)
    • 2-Propenamide, 2-methyl-N-(3-methyl-5-isoxazolyl)-
    • Inchi: 1S/C8H10N2O2/c1-5(2)8(11)9-7-4-6(3)10-12-7/h4H,1H2,2-3H3,(H,9,11)
    • InChI Key: JWJYWSGCWNUOEP-UHFFFAOYSA-N
    • SMILES: C(NC1ON=C(C)C=1)(=O)C(C)=C

Computed Properties

  • Exact Mass: 166.074
  • Monoisotopic Mass: 166.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1A^2
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